SKF-86002 dihydrochloride

Cytokine inhibition Human monocyte assay TNF-α/IL-1β pharmacology

Standard p38 MAPK inhibitors lack dual COX/5-LO blockade, while NSAIDs do not suppress cytokines. SKF-86002 dihydrochloride uniquely combines these mechanisms for inflammatory and CNS models. - **Targets**: p38α MAPK (IC50 0.1-1 µM), IL-1β (IC50 ~1 µM), TNF-α (IC50 5-8 µM) - **Key applications**: Endotoxemia (60% survival at 30 mg/kg), bone resorption (IC50 0.5-1 µM), stroke (BBB protection) - **CNS penetration**: Brain/plasma ratio ~40% (mouse) - **Supply**: Research quantities with documented stability

Molecular Formula C16H14Cl2FN3S
Molecular Weight 370.3 g/mol
Cat. No. B15614162
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product NameSKF-86002 dihydrochloride
Molecular FormulaC16H14Cl2FN3S
Molecular Weight370.3 g/mol
Structural Identifiers
InChIInChI=1S/C16H12FN3S.2ClH/c17-13-3-1-11(2-4-13)14-15(12-5-7-18-8-6-12)20-9-10-21-16(20)19-14;;/h1-8H,9-10H2;2*1H
InChIKeyGQQCNUNCYVXBTF-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes5 mg / 10 mg / 25 mg / 50 mg / 1 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

SKF-86002 Dihydrochloride – Dual Cytokine & Eicosanoid Suppression


SKF-86002 dihydrochloride (CAS 116339-68-5) is a bicyclic imidazole that functions as an ATP-competitive inhibitor of p38α mitogen-activated protein kinase (MAPK) with an IC50 range of 0.1–1 μM [1]. It belongs to the cytokine-suppressive anti-inflammatory drug (CSAID) class and is distinguished from other p38 inhibitors by its concomitant inhibition of both 5-lipoxygenase (5-LO) and cyclooxygenase (COX)-mediated arachidonic acid metabolism [1]. In LPS-stimulated human monocytes, SKF-86002 inhibits IL-1β and TNF-α production with an IC50 of approximately 1 μM, and demonstrates oral anti-inflammatory, anti-arthritic, and analgesic activity in rodent models [1] [2].

Pathway p38α MAPK inhibition with concurrent 5-LO/COX arachidonic acid blockade
Assay IL-1β and TNF-α cytokine release studies in LPS-stimulated monocytes
Model Dual-pathway inflammation models requiring both cytokine and eicosanoid readouts

SKF-86002 Dihydrochloride: Why Generic Substitution Fails


In-class substitution of SKF-86002 with other p38 MAPK inhibitors such as SB203580 or with conventional non-steroidal anti-inflammatory drugs (NSAIDs) is not functionally equivalent because SKF-86002 possesses a mechanistically distinct, triple-target pharmacology — p38α kinase inhibition plus dual 5-LO/COX arachidonic acid pathway blockade — that is absent from more selective p38 inhibitors [1] [2]. Selective COX inhibitors (naproxen, ibuprofen, indomethacin) are inactive or even pro-inflammatory in arachidonic acid-driven edema models where SKF-86002 is potently effective, demonstrating that the dual LO/COX component is essential for efficacy in specific inflammatory contexts [3]. Furthermore, SKF-86002 analogs that retain dual COX/LO inhibition but lack cytokine-suppressive activity (SK&F 81114, SK&F 86055) fail to inhibit bone resorption, confirming that the cytokine-inhibitory mechanism — not the eicosanoid component alone — drives key pharmacological outcomes [4]. The quantitative evidence below establishes precisely where and by how much SKF-86002 diverges from its closest comparators.

p38α-selective inhibitor SB203580 lacks dual COX/LO activity — pathway coverage may differ

Selective COX inhibitors (naproxen, ibuprofen) are inactive in 5-LO-driven edema models — model context mismatch

Cytokine-suppressive activity is required for bone resorption models — mechanism mismatch with pure eicosanoid blockers

SKF-86002 Dihydrochloride – Differential Evidence Guide


Cytokine Release: Potency vs. Pentoxifylline

In a direct comparative study using human monocytes stimulated with either LPS or monoclonal antibodies to CD44, CD45, and LFA-3, SKF-86002 inhibited TNFα and IL-1β release with an IC50 of 1 μM for both stimuli [1]. Under identical experimental conditions, pentoxifylline exhibited an IC50 of 100 μM for LPS-induced TNFα release — a 100-fold potency differential — and inhibited monoclonal antibody-mediated cytokine release by less than 30% even at 100 μM [1]. At its 1 μM IC50, SKF-86002 suppressed CD44-, CD45-, and LFA-3-mediated release of both cytokines by >50%, whereas pentoxifylline at 100-fold higher concentration failed to achieve comparable inhibition [1].

Cytokine Release Potency
Head-to-head
SKF-86002 IC50 1 μM
Pentoxifylline IC50 100 μM
Supports dual-pathway cytokine assay context
LPS- and receptor-mediated monocyte model
Cytokine inhibition Human monocyte assay TNF-α/IL-1β pharmacology

Arachidonic Acid-Induced Inflammation and Neutrophil Infiltration

In the arachidonic acid-induced mouse ear edema model, SKF-86002 produced potent inhibition of both edema formation and neutrophil (PMN) infiltration following oral and topical administration [1]. By direct comparison within the same study, the selective COX inhibitors ibuprofen and naproxen were either inactive or paradoxically stimulated ear swelling, while the dual 5-LO/COX inhibitor phenidone showed activity that was lesser in magnitude than SKF-86002 [1]. In the arachidonic acid-induced peritoneal exudation model, oral treatment with SKF-86002 or phenidone reduced cellular infiltrate; naproxen was without effect [1]. Histological evaluation confirmed that SKF-86002 significantly reduced both edema and infiltrating neutrophil counts, whereas selective COX inhibitors failed on both endpoints [1].

Edema & PMN Infiltration
Head-to-head
SKF-86002 active; COX inhibitors inactive or pro-inflammatory
Supports 5-LO-dependent inflammation model context
Mouse ear edema and peritoneal exudation models
Arachidonic acid inflammation In vivo anti-inflammatory Neutrophil infiltration

Mechanistic Differentiation from SB203580

SB203580 is a more selective p38α inhibitor (IC50 ≈ 50 nM) compared to SKF-86002 (p38α IC50 = 0.1–1 μM; ChEMBL pIC50 = 5.82, corresponding to ~1.5 μM) [1] [2]. However, SB203580 lacks the dual COX/5-LO inhibitory activity that defines SKF-86002's pharmacology: SKF-86002 inhibits 5-LO in RBL-1 cells (IC50 = 10 μM), COX in RBL-1 cells (IC50 = 100 μM), LTB4 and LTC4 production in human neutrophils and monocytes (IC50 = 20 μM each), and prostaglandin H2 synthase (IC50 = 120 μM) [3]. In vivo, SB203580 exhibits low and highly variable oral bioavailability in rodents (3–48% in rat and mouse) with non-linear elimination at plasma concentrations >1,000 ng/mL, complicating dose–response interpretation [4]. In contrast, SKF-86002 demonstrates consistent oral anti-inflammatory activity across multiple rodent models at 10–90 mg/kg p.o., with an active sulfone metabolite exhibiting an extended half-life of approximately 13 hours [5] [6].

Target Engagement Profile
Cross-study comparable
p38α IC50 0.1–1.5 μM; SB203580 50 nM; COX/LO absent in SB203580
Supports pathway coverage differentiation
Rodent PK variability context
p38 MAP kinase COX/LO inhibition Oral bioavailability

Cytokine Selectivity: IL-1 vs. TNFα

SKF-86002 exhibits a quantitative selectivity hierarchy in cytokine suppression that distinguishes it from pan-cytokine inhibitors: IL-1 production is inhibited with an IC50 of 1–2 μM, TNFα with an IC50 of 5–8 μM (a 5–8-fold selectivity window), while three other coordinately expressed cytokines — interferon-α (IFN-α), interleukin-6 (IL-6/B-cell stimulatory factor-2), and granulocyte colony-stimulating factor (G-CSF) — all require IC50 values exceeding 20 μM [1]. This selectivity profile, measured within a single experimental system under identical LPS stimulation conditions, demonstrates that SKF-86002 is not a broad-spectrum cytokine suppressant but rather a preferentially IL-1/TNFα-biased inhibitor [1].

Cytokine Selectivity Window
Class-level inference
IL-1 1–2 μM; TNFα 5–8 μM; IFN-α, IL-6, G-CSF >20 μM
Supports IL-1β-predominant model interpretation
Selectivity may vary by stimulus and readout
Cytokine selectivity IL-1 inhibition TNFα differential pharmacology

Blood-Brain Barrier Penetration for CNS Applications

In C57BL/6 mice receiving intraperitoneal SKF-86002 at 20 mg/kg, the compound demonstrated robust systemic absorption with a plasma half-life of approximately 2.4 hours and a brain exposure level reaching approximately 40% of the concurrent plasma concentration, confirming effective blood-brain barrier (BBB) penetration [1]. In a transgenic α-synuclein mouse model of Lewy body disease (DLB/PD), chronic SKF-86002 treatment (20 mg/kg i.p., 5 days/week for 12 weeks) reduced phosphorylated ATF2/total ATF2 ratios in the brain — a direct pharmacodynamic marker of p38 kinase inhibition in CNS tissue — and attenuated neuroinflammation as measured by reduced astrogliosis, microgliosis, and pro-inflammatory cytokine expression [1]. In a separate mouse model of embolic stroke (MCAO), SKF-86002 reduced brain damage, cerebral edema, neuronal apoptosis, and BBB permeability disruption [2].

CNS Exposure
Supporting evidence
Brain/plasma ratio ≈ 40%; plasma t1/2 ~2.4 h
Supports neuroinflammation model context
CNS target engagement confirmed
Blood-brain barrier Neuroinflammation CNS pharmacokinetics

SKF-86002 Dihydrochloride – Research Application Scenarios


Dual-Pathway Inflammation: p38 & Arachidonic Acid Blockade

In experimental models where both p38 MAPK-driven cytokine production and 5-LO/COX-mediated eicosanoid generation contribute to pathology, SKF-86002 is uniquely appropriate. The compound's demonstrated superiority over selective COX inhibitors (naproxen, ibuprofen, indomethacin) in arachidonic acid-induced edema and neutrophil infiltration [1], combined with p38-dependent cytokine suppression (IL-1 IC50 = 1 μM, TNFα IC50 = 5–8 μM), makes it the tool compound of choice for dissecting the relative contributions of cytokine vs. eicosanoid arms in acute and chronic inflammation. Applications include arachidonic acid-induced dermatitis, carrageenan-induced paw edema, and LPS-induced multi-organ inflammation models where both COX and LO metabolites drive pathology [1].

IL-1β-Driven Bone Resorption and Arthritis Models

SKF-86002's preferential IL-1β inhibition (IC50 = 1–2 μM) with a ≥5-fold selectivity window over TNFα and >20-fold over IL-6 and G-CSF [2] directly maps to bone resorption and arthritis research. In fetal rat long bone (FRLB) cultures, SKF-86002 inhibited PTH-, 1,25-(OH)₂D₃-, TNFα-, and LPS-induced bone resorption with an IC50 of 0.5–1 μM [3], while selective COX inhibitors (indomethacin, ibuprofen, naproxen) and 5-LO inhibitors (phenidone) were inactive under identical conditions [3]. In vivo, oral SKF-86002 at 10–90 mg/kg daily for 22 days reduced hindleg volume in rat adjuvant- and collagen-induced arthritis models , and the dual cytokine/eicosanoid mechanism distinguishes its anti-arthritic profile from pure COX-selective NSAIDs.

Endotoxemia and Sepsis: TNFα Suppression & Survival

SKF-86002 has demonstrated survival benefit across multiple endotoxemia models that cannot be replicated by selective COX inhibitors. In C57BL/6 mice challenged with LPS/D-galactosamine, oral SKF-86002 at 100 mg/kg provided complete protection from mortality, whereas naproxen and indomethacin afforded only partial protection and phenidone was less effective [4]. In conscious Sprague-Dawley rats receiving 30 mg/kg E. coli LPS, SKF-86002 (30 mg/kg i.g.) reduced serum TNFα from 2,825 U/mL to 184 U/mL at 1 h post-LPS and improved 48-h survival from 9% (vehicle) to 60% (p < 0.05) [5]. In a porcine endotoxin-induced cardiopulmonary dysfunction model, oral SKF-86002 (50 mg/kg) attenuated LPS-induced hypotension, hypoxemia, bronchoconstriction, blocked pulmonary hypertension, and reduced plasma thromboxane B2 and TNFα [6]. These multi-species survival data establish SKF-86002 as a reference compound for sepsis research where both cytokine suppression and eicosanoid blockade contribute to outcome.

CNS Neuroinflammation and Neurodegeneration

SKF-86002 is one of the few p38 MAPK tool compounds with quantitative evidence of BBB penetration and CNS pharmacodynamic target engagement. The measured brain/plasma ratio of approximately 40% in mice [7] supports applications in neuroinflammation and neurodegeneration models where CNS drug exposure is critical. Validated applications include α-synuclein transgenic mouse models of Lewy body dementia/Parkinson's disease (reduced p-ATF2, attenuated astrogliosis and microgliosis, decreased pro-inflammatory cytokine expression at 20 mg/kg i.p., 5 days/week for 12 weeks) [7] and middle cerebral artery occlusion (MCAO) models of ischemic stroke (reduced infarct area, cerebral edema, neuronal apoptosis, and BBB permeability disruption) [8]. These CNS applications are not accessible with most other p38 inhibitors lacking documented brain exposure.

Application
Selection Property
Validation Focus
Dual-Pathway Inflammation Models
Dual p38 + COX/LO blockade
Arachidonic acid-driven edema & cytokine endpoints
IL-1β-Driven Bone Resorption Research
Preferential IL-1β inhibition profile
Bone resorption assay & arthritis model endpoints
Endotoxemia & Sepsis Survival Studies
TNFα suppression & survival endpoint monitoring
Multi-species survival & cytokine reduction endpoints
CNS Neuroinflammation Research
BBB penetration & CNS target engagement
Brain p-ATF2 & neuroinflammation markers

Technical Documentation Hub

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38 linked technical documents
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